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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the acid-neutralizing properties of two common

antacids, Almagel and Maalox. The analysis is based on available in-vitro and clinical data,

with a focus on their chemical composition, mechanism of action, and acid-neutralizing capacity

(ANC). This document is intended to serve as a resource for researchers and professionals in

the field of drug development and gastroenterology.

Chemical Composition and Mechanism of Action
Both Almagel and Maalox are combination antacids that utilize aluminum hydroxide and

magnesium hydroxide as their primary active ingredients.[1][2] The combination of these two

agents is strategic: aluminum hydroxide can cause constipation, while magnesium hydroxide

has a laxative effect; their combination helps to balance these potential side effects.[1][2]

The fundamental mechanism of action for both products is a direct chemical neutralization of

hydrochloric acid (HCl) in the stomach.[3][4] The hydroxide ions (OH⁻) from aluminum
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hydroxide and magnesium hydroxide react with the hydrogen ions (H⁺) from gastric acid to

form water and a corresponding salt, thereby increasing the gastric pH.[3][4]

Chemical Reactions:

Aluminum Hydroxide: Al(OH)₃ + 3HCl → AlCl₃ + 3H₂O[4]

Magnesium Hydroxide: Mg(OH)₂ + 2HCl → MgCl₂ + 2H₂O[5]

The following diagram illustrates the general pathway of acid neutralization by these active

ingredients.
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Caption: General mechanism of acid neutralization by Almagel and Maalox.

Comparative Acid-Neutralizing Capacity (ANC)
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Acid-neutralizing capacity is a critical measure of an antacid's potency and is defined as the

number of milliequivalents (mEq) of hydrochloric acid that can be neutralized by a single dose

of the antacid.[6][7] The U.S. Food and Drug Administration (FDA) requires a minimum ANC of

5 mEq per dose for a product to be classified as an antacid.[8][9]

A comparative study of Maalox and Almagel in duodenal ulcer patients, assessed by pH-metry,

indicated that Maalox had significantly different and potentially superior antacid properties in

the body of the stomach, including the time to onset of pH response and "alkaline time".[10] In-

vitro studies consistently show that antacid formulations containing combinations of aluminum

hydroxide and magnesium hydroxide have a superior ANC compared to other types of

antacids.[7]

The following table summarizes available data on the ANC of Maalox from various studies.

Direct comparative quantitative data for Almagel from the same studies was not consistently

available in the searched literature.
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Product
Active
Ingredients

Dosage Form

Acid-
Neutralizing
Capacity
(ANC) per
dose (mEq)

Source

Maalox

Aluminum

Hydroxide,

Magnesium

Hydroxide

Tablet 24 mEq [11]

Maalox

Aluminum

Hydroxide,

Magnesium

Hydroxide

Suspension 27 mEq / 5mL [11]

Maalox Plus

Aluminum

Hydroxide,

Magnesium

Hydroxide

Tablet - [12]

Maalox TC

Aluminum

Hydroxide,

Magnesium

Hydroxide

Liquid High ANC [13]

Note: ANC values can vary between different product formulations (e.g., regular strength, extra

strength) and testing methodologies.

Experimental Protocols for Acid-Neutralizing
Capacity Determination
The standard method for determining the ANC of antacids is through a back-titration procedure,

as outlined by the United States Pharmacopeia (USP).[7] This in-vitro test provides a

standardized measure of the total acid-consuming capacity of an antacid.

Protocol: USP Back-Titration Method for ANC
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Objective: To determine the total acid-neutralizing capacity of an antacid preparation.

Principle: A known excess of hydrochloric acid is added to the antacid sample to allow for

complete neutralization. The remaining, unreacted acid is then titrated with a standardized

solution of a strong base, such as sodium hydroxide, to a specific pH endpoint. The amount of

acid neutralized by the antacid is calculated by subtracting the amount of excess acid from the

total initial amount of acid.[14][15]

Materials:

Antacid sample (e.g., one tablet or a specified volume of suspension)

Standardized 1.0 N Hydrochloric Acid (HCl)

Standardized 0.5 N Sodium Hydroxide (NaOH)

pH meter, calibrated

Magnetic stirrer and stir bar

Buret, 50 mL

Beakers, 250 mL

Pipettes

Procedure:

Sample Preparation: Accurately weigh one crushed tablet or measure the minimum labeled

dosage of the liquid antacid and transfer it to a 250 mL beaker.

Acid Digestion: Add a precise volume (e.g., 100 mL) of 1.0 N HCl to the beaker containing

the antacid.

Reaction: Stir the mixture vigorously with a magnetic stirrer for a specified period (e.g., 15

minutes) to ensure the complete reaction of the antacid with the acid.
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Back-Titration: After the reaction period, begin titrating the excess HCl with 0.5 N NaOH from

a buret.

Endpoint Determination: Continuously monitor the pH of the solution. The titration is

complete when the pH of the solution reaches and remains stable at 3.5.[7]

Data Recording: Record the volume of NaOH used in the titration.

Calculation: The ANC is calculated using the following formula: ANC (mEq) = (Volume HCl ×

Normality HCl) - (Volume NaOH × Normality NaOH)

The following diagram outlines the workflow for this experimental protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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